molecular formula C10H9BrClN B2376963 5-Bromo-3-(2-chloroethyl)-1H-indole CAS No. 1260853-31-3

5-Bromo-3-(2-chloroethyl)-1H-indole

Cat. No. B2376963
CAS RN: 1260853-31-3
M. Wt: 258.54
InChI Key: JSCBNLURCYPFNK-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds often involves electrophilic aromatic substitution . In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .

properties

IUPAC Name

5-bromo-3-(2-chloroethyl)-1H-indole
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InChI

InChI=1S/C10H9BrClN/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10/h1-2,5-6,13H,3-4H2
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InChI Key

JSCBNLURCYPFNK-UHFFFAOYSA-N
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Canonical SMILES

C1=CC2=C(C=C1Br)C(=CN2)CCCl
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Molecular Formula

C10H9BrClN
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Molecular Weight

258.54 g/mol
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Product Name

5-Bromo-3-(2-chloroethyl)-1H-indole

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